Cas no 94714-46-2 (2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate))
94714-46-2 structure
Product Name:2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
CAS No:94714-46-2
MF:C10H17N3O11P2
MW:417.203004598618
CID:1987310
PubChem ID:443051
Update Time:2025-04-21
2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Chemical and Physical Properties
Names and Identifiers
-
- 2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
- 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphate
- [(2R,3S,5R)-5-[4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
- CHEBI:835
- 2'-deoxy-5-hydroxymethylcytidine 5'-diphosphate
- SCHEMBL2926533
- diphosphoric acid mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)
- Q27105365
- ((2R,3S,5R)-5-(4-Amino-5-(hydroxymethyl)-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
- 94714-46-2
- 2(1H)-pyrimidinone, 4-amino-1-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-erythro-pentofuranosyl]-5-(hydroxymethyl)-
- DTXSID90332049
- Cytidine, 2'-deoxy-5-(hydroxymethyl)-, 5'-pyrophosphate
- 2'-deoxy-5-hydroxymethyl-CDP
- 2'-Deoxy-5-hydroxymethylcytidine 5'-diphosphoric acid
- DTXCID90283143
- ((2R,3S,5R)-5-(4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl)methyl phosphono hydrogen phosphate
- 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphoric acid
- Diphosphate mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)
-
- Inchi: 1S/C10H17N3O11P2/c11-9-5(3-14)2-13(10(16)12-9)8-1-6(15)7(23-8)4-22-26(20,21)24-25(17,18)19/h2,6-8,14-15H,1,3-4H2,(H,20,21)(H2,11,12,16)(H2,17,18,19)/t6-,7+,8+/m0/s1
- InChI Key: RQKDPSTWKKMBPM-XLPZGREQSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C(CO)=C2)N)=O)O1)O
Computed Properties
- Exact Mass: 417.034
- Monoisotopic Mass: 417.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.7
- Topological Polar Surface Area: 222Ų
Experimental Properties
- Density: 2.22
- Boiling Point: 789.6°C at 760 mmHg
- Flash Point: 431.3°C
- Refractive Index: 1.76
2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D941440-1mg |
2'-Deoxy-5-(hydroxymethyl)cytidine 5'-(Trihydrogen Diphosphate) |
94714-46-2 | 1mg |
$155.00 | 2023-05-18 | ||
| TRC | D941440-5mg |
2'-Deoxy-5-(hydroxymethyl)cytidine 5'-(Trihydrogen Diphosphate) |
94714-46-2 | 5mg |
$620.00 | 2023-05-18 | ||
| TRC | D941440-10mg |
2'-Deoxy-5-(hydroxymethyl)cytidine 5'-(Trihydrogen Diphosphate) |
94714-46-2 | 10mg |
$1194.00 | 2023-05-18 | ||
| TRC | D941440-100mg |
2'-Deoxy-5-(hydroxymethyl)cytidine 5'-(Trihydrogen Diphosphate) |
94714-46-2 | 100mg |
$ 15000.00 | 2023-09-07 |
2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
94714-46-2 (2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk